Cas no 1805845-97-9 (2-(3-Chloropropanoyl)-4-(difluoromethyl)mandelic acid)

• Product Name: 2-(3-Chloropropanoyl)-4-(difluoromethyl)mandelic acid
• CAS No: 1805845-97-9
• MF: C₁₂H₁₁ClF₂O₄
• MW: 292.663150072098
• CID: 4797006
• Update Time: 2025-10-29

2-(3-Chloropropanoyl)-4-(difluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-4-(difluoromethyl)mandelic acid

• Inchi： 1S/C12H11ClF2O4/c13-4-3-9(16)8-5-6(11(14)15)1-2-7(8)10(17)12(18)19/h1-2,5,10-11,17H,3-4H2,(H,18,19)
• InChI Key： WPWZZTIDLMPRBD-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C(F)F)C=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Additional information on 2-(3-Chloropropanoyl)-4-(difluoromethyl)mandelic acid

2-(3-Chloropropanoyl)-4-(difluoromethyl)mandelic Acid: A Comprehensive Overview

The compound 2-(3-Chloropropanoyl)-4-(difluoromethyl)mandelic acid, with the CAS number 1805845-97-9, represents a significant advancement in the field of organic chemistry and pharmacology. This compound, belonging to the class of mandelic acid derivatives, has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a chloropropanoyl group and a difluoromethyl substituent introduces intriguing electronic and steric effects, which have been extensively studied in recent research.

Mandelic acid, the parent compound, is a naturally occurring alpha-hydroxy acid known for its role in various biological processes. The introduction of functional groups such as the chloropropanoyl and difluoromethyl groups in this derivative enhances its chemical reactivity and pharmacokinetic properties. Recent studies have highlighted the potential of this compound in modulating enzyme activity, particularly in pathways associated with inflammation and cancer. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to inhibit specific kinases involved in tumor progression.

The synthesis of 2-(3-Chloropropanoyl)-4-(difluoromethyl)mandelic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for preclinical studies. Moreover, the fluorinated moiety within the molecule has been shown to enhance its bioavailability, a critical factor in drug design.

In terms of applications, this compound has shown promise in several therapeutic areas. Its anti-inflammatory properties have been explored in models of arthritis, where it demonstrated potent inhibitory effects on pro-inflammatory cytokines. Additionally, studies on its anti-tumor activity have revealed selective cytotoxicity against cancer cells, suggesting potential use as a chemotherapeutic agent. The combination of these properties underscores its versatility as a lead compound for drug discovery.

The structural uniqueness of 2-(3-Chloropropanoyl)-4-(difluoromethyl)mandelic acid also makes it an attractive candidate for further chemical modifications. Researchers are currently investigating the impact of varying the substituents on the mandelic acid backbone to optimize its pharmacodynamic properties. Such efforts are expected to yield novel derivatives with enhanced efficacy and reduced side effects.

In conclusion, 2-(3-Chloropropanoyl)-4-(difluoromethyl)mandelic acid, CAS number 1805845-97-9, stands as a testament to the ongoing innovation in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in the quest for new therapeutic agents. As research continues to unfold, this compound is likely to play an increasingly important role in advancing medical science.